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Compound of Interest

Compound Name: PF-610355

Cat. No.: B1679667 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the stability and storage of PF-610355,

a potent and long-acting β2-adrenoreceptor agonist. The included protocols offer guidance for

establishing appropriate handling and storage procedures in a laboratory setting.

Product Information
Product Name: PF-610355

Mechanism of Action: β2-adrenoreceptor agonist.[1]

Appearance: Solid[2]

Recommended Storage Conditions
Proper storage of PF-610355 is critical to maintain its integrity and ensure the reproducibility of

experimental results. The following storage conditions are recommended based on available

data.
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Form
Storage
Temperature

Duration Additional Notes

Solid (Powder) -20°C Up to 3 years
Keep away from direct

sunlight.

In Solvent -80°C Up to 1 year

Use a suitable

anhydrous solvent.

Aliquot to avoid

repeated freeze-thaw

cycles.

Signaling Pathway of PF-610355
PF-610355 exerts its effects by activating the β2-adrenergic receptor, a G-protein coupled

receptor (GPCR). This initiates a downstream signaling cascade mediated by cyclic AMP

(cAMP).
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Preparation

Storage Conditions

Analysis

Prepare stock solution of PF-610355
in desired solvent (e.g., DMSO)

Aliquot into multiple vials

Store at -80°C Store at -20°C Store at 4°C Store at Room Temperature

Analyze samples at designated time points
(e.g., 0, 1, 2, 4, 8, 24 hours, and weekly)

Analyze by HPLC-UV to determine
remaining PF-610355 concentration

Calculate percentage of remaining PF-610355
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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